4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(3-propylpyrrolidin-1-yl)pyrimidine

• IUPAC Name: 4-(1-ethyl-3,5-dimethylpyrazol-4-yl)-2-(3-propylpyrrolidin-1-yl)pyrimidine
• InChI: InChI=1S/C18H27N5/c1-5-7-15-9-11-22(12-15)18-19-10-8-16(20-18)17-13(3)21-23(6-2)14(17)4/h8,10,15H,5-7,9,11-12H2,1-4H3
• InChI Key: JCRZWGUXZAWWAT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCN(C1)C2=NC=CC(=N2)C3=C(N(N=C3C)CC)C
• Molecular Formula: C18H27N5
• Molecular Weight: 313.4 g/mol

Description

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(3-propylpyrrolidin-1-yl)pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EPPMP and is a pyrimidine derivative that possesses unique properties that make it an attractive candidate for research.

Mechanism of Action

The exact mechanism of action of EPPMP is not fully understood. However, studies have suggested that the compound may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
EPPMP has been found to have a significant impact on the biochemical and physiological processes of cancer cells. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPMP is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for cancer treatment. However, the compound has certain limitations such as its low solubility in water, which can make it challenging to administer.

Future Directions

There are several future directions for research on EPPMP. One area of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of EPPMP and its potential applications in cancer treatment. Other potential areas of research include the investigation of EPPMP's effects on other diseases and the development of new derivatives with enhanced properties.

Synthesis Methods

The synthesis of EPPMP involves a multi-step process that includes the reaction of 3-propylpyrrolidine with 3,5-dimethyl-1H-pyrazole-4-carboxaldehyde to form 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde. This intermediate product is then reacted with 2-chloro-4,6-dimethoxypyrimidine to form the final product, EPPMP.

Scientific Research Applications

EPPMP has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and cancer research. The compound has been found to possess significant anti-cancer properties and has been shown to inhibit the growth of various cancer cell lines.